[(4-fluorophenyl)methyl][(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]amine

• Molecular Formula: C15H20FN3
• Molecular Weight: 261.34 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-N-[(3-methyl-1-propylpyrazol-4-yl)methyl]methanamine
• InChI: InChI=1S/C15H20FN3/c1-3-8-19-11-14(12(2)18-19)10-17-9-13-4-6-15(16)7-5-13/h4-7,11,17H,3,8-10H2,1-2H3
• InChI Key: PDBFBANGZLIBIO-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=N1)C)CNCC2=CC=C(C=C2)F

Description

[(4-Fluorophenyl)methyl][(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]amine is a substituted pyrazole derivative with a molecular formula of C₁₄H₁₈FN₃ and a molar mass of 247.31 g/mol. The compound features a 4-fluorobenzyl group attached to a secondary amine, which is further substituted with a 3-methyl-1-propyl-pyrazole moiety at the 4-position of the pyrazole ring (Figure 1).

Its synthesis likely involves coupling reactions between (4-fluorophenyl)methylamine and (3-methyl-1-propyl-1H-pyrazol-4-yl)methyl derivatives, as inferred from analogous synthetic routes for pyrazole amines .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(4-fluorophenyl)methyl][(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]amine typically involves the reaction of 4-fluorobenzyl chloride with 3-methyl-1-propyl-1H-pyrazole in the presence of a base such as sodium hydride or potassium carbonate. The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF) at elevated temperatures to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired purity of the compound.

Chemical Reactions Analysis

Types of Reactions

[(4-fluorophenyl)methyl][(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the fluorophenyl group, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of oxides and hydroxyl derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

[(4-fluorophenyl)methyl][(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of [(4-fluorophenyl)methyl][(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorophenyl group enhances the compound’s binding affinity and specificity, while the pyrazole ring contributes to its biological activity. The compound may inhibit or activate certain pathways, leading to its observed effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and discussion highlight key structural, physicochemical, and functional differences between [(4-fluorophenyl)methyl][(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]amine and related pyrazole derivatives.

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Physicochemical Properties	Biological/Functional Notes
[(4-Fluorophenyl)methyl][(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]amine (Target)	C₁₄H₁₈FN₃	247.31	4-Fluorophenyl, 3-methyl-1-propyl-pyrazole	Higher lipophilicity (propyl chain), mp ~104–107°C*	Limited bioactivity data; structural analog of CNS ligands
[(4-Fluorophenyl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine	C₁₂H₁₄FN₃	219.26	4-Fluorophenyl, 1-methyl-pyrazole	Reduced lipophilicity (methyl vs. propyl)	Used in ligand synthesis; 95% purity
[(4-Chlorophenyl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine	C₁₂H₁₄ClN₃	235.71	4-Chlorophenyl, 1-methyl-pyrazole	Increased halogen size (Cl vs. F); higher logP	Pharmacological screening candidate
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	C₁₁H₁₅N₅	217.27	Pyridin-3-yl, cyclopropylamine	Polar pyridine group; mp 104–107°C	Synthesized via copper-catalyzed coupling
3-Methyl-N-(3-(methylthio)propyl)-1-(pyridin-3-yl)-1H-pyrazol-4-amine	C₁₂H₁₈N₄S	250.36	Pyridin-3-yl, methylthio-propyl	Sulfur-containing side chain; enhanced solubility	IR absorption at 3298 cm⁻¹ (N–H stretch)

Key Observations:

Substituent Effects on Lipophilicity :

• The propyl chain in the target compound increases lipophilicity compared to the methyl-substituted analog (C₁₂H₁₄FN₃) . This may enhance membrane permeability but reduce aqueous solubility.
• Replacing fluorine with chlorine (C₁₂H₁₄ClN₃) introduces a larger halogen atom, marginally increasing molecular weight and logP, which could influence receptor-binding affinity .

This contrasts with the target compound’s fluorophenyl group, which prioritizes hydrophobic interactions .

Synthetic Routes :

• The target compound’s synthesis may parallel methods used for N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine , which employs cesium carbonate and copper(I) bromide in dimethyl sulfoxide (DMSO) .

Notes

• Structural Optimization : Substituting the pyrazole’s 1-position with propyl (target) versus methyl (analog) demonstrates tunability for drug design, balancing lipophilicity and steric effects .
• Analytical Techniques : Crystallographic data (if available) could be refined using SHELXL or ORTEP for Windows, as evidenced in small-molecule structural studies .

Biological Activity

The compound [(4-fluorophenyl)methyl][(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]amine has attracted attention in medicinal chemistry due to its potential biological activities. This article reviews its biological properties, synthesis, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{21}FN_3$ with a molecular weight of approximately 297.80 g/mol. The compound features a fluorophenyl group and a pyrazolylmethyl group , which are significant for its biological activity. The structural uniqueness may influence its interaction with biological targets, potentially modulating receptor activity or enzyme function.

Biological Activity

Preliminary studies indicate that this compound may exhibit various biological activities, including:

• Anti-inflammatory effects : Similar compounds have shown the ability to reduce inflammation, suggesting potential therapeutic applications in inflammatory diseases.
• Analgesic properties : The compound may also influence pain pathways, providing analgesic effects akin to other pyrazole derivatives.
• Enzymatic inhibition : Research on related pyrazolo[1,5-a]pyrimidines indicates potential for inhibiting specific enzymes, which could be beneficial in treating various conditions .

1. Interaction Studies

Research has focused on how [(4-fluorophenyl)methyl][(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]amine interacts with different biological systems. Key findings include:

• Receptor Modulation : Studies suggest that the compound may act on specific receptors involved in pain and inflammation pathways.
• Enzyme Activity : In vitro assays have indicated that the compound can inhibit certain enzymes linked to disease processes, although specific targets are still under investigation.

2. Comparative Analysis with Similar Compounds

A comparative analysis of structurally similar compounds shows variations in biological activity based on their functional groups and structural arrangements. The following table summarizes key compounds with similar features:

Compound Name	Structural Features	Unique Aspects
1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]methanamine	Contains a similar pyrazole structure	Lacks the propyl chain, affecting solubility
1-(4-fluorophenyl)-N-[3-methyl-1H-pyrazol-4-yl]methanamine	Similar fluorophenyl group	Different substitution pattern on the pyrazole ring
3-(benzyl(2-(2-methoxyphenoxy)ethyl)amino)propan-2-ol	Contains a different aromatic system	Potentially different pharmacological properties due to varied substituents

Synthesis Methods

The synthesis of [(4-fluorophenyl)methyl][(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]amine can be achieved through various methods involving the reaction of appropriate precursors under controlled conditions. These methods emphasize the importance of optimizing reaction parameters to enhance yield and purity.